LY137150

• CAS: 86315-69-7
• Synonyms:
  2-(2-methoxy-4-(methylthiol)phenyl)-1H-imidazo-(4,5-c)pyridine hydrochloride, LY 137150, LY-137150
• Molecular Formula: C14H14ClN3OS
• Molecular Weight: 307.8 g/mol
• SMILES: COC1=C(C=CC(=C1)SC)C2=NC3=C(N2)C=NC=C3.Cl
• InChI: InChI=1S/C14H13N3OS.ClH/c1-18-13-7-9(19-2)3-4-10(13)14-16-11-5-6-15-8-12(11)17-14;/h3-8H,1-2H3,(H,16,17);1H
• InChIKey: LMAGMIYNWNPGLS-UHFFFAOYSA-N
• Appearance: Solid powder
• Solubility: Soluble in DMSO

LY137150: Isomazole Metabolite Reference Standard

LY137150, chemically identified as 2-(2-methoxy-4-(methylthio)phenyl)-1H-imidazo[4,5-c]pyridine monohydrochloride, is a heterocyclic imidazopyridine derivative (C14H14ClN3OS, molecular weight 307.80) [1]. This compound is definitively characterized as a primary sulfide metabolite of the cardiotonic and vasodilator agent LY175326 (isomazole) in rodent and canine models, distinct from parent drug LY175326, which is the methylsulfinyl (sulfoxide) analog . Its primary documented application is as a reference standard and analytical probe for pharmacokinetic, metabolic pathway, and toxicological investigations of isomazole and related imidazopyridine cardiotonics [2].

Analytical reference standard for isomazole (LY175326) sulfide metabolite

PK / metabolic pathway probe in preclinical models

LC-MS/MS method calibration and metabolite quantification

• [1] U.S. National Library of Medicine. (2024). LY 137150 MeSH Supplementary Concept Data 2024. MeSH Unique ID: C046816. View Source
• [2] PeptideDB. LY137150 Product Database Entry. View Source

LY137150 Substitution Rationale

The critical scientific rationale against substituting LY137150 with generic imidazopyridines or even the parent drug LY175326 lies in its specific structural identity as the sulfide metabolite [1]. In vivo metabolism of LY175326 involves sequential oxidation of the 4-methylthio (-SMe) group: reduction or direct formation yields the sulfide metabolite LY137150, while further oxidation produces the sulfone metabolite LY163252 . Consequently, analytical methods designed to quantify LY137150—such as HPLC assays using radiolabeled ([14C] or [18O]) LY175326 to track S-demethylation—exhibit unique retention times, mass transitions, and detection parameters specific to this sulfide moiety [2]. Substitution with the parent sulfoxide (LY175326, M.W. 323.8) or the sulfone metabolite (LY163252, M.W. 339.8) introduces both molecular weight discrepancies and altered chromatographic behavior, rendering cross-identification invalid without complete analytical revalidation. Furthermore, the absence of verified pharmacological activity for LY137150 distinguishes its use case sharply from that of active cardiotonic analogs like sulmazole or LY175326, whose procurement is driven by receptor engagement studies rather than analytical method development .

Oxidation state mismatch may shift chromatographic behavior

LY137150 is the sulfide (-SMe) metabolite; parent LY175326 is the sulfoxide (-SOMe). The ~16 Da mass difference and distinct polarity alter retention times and MS/MS fragmentation, preventing direct surrogate use without full revalidation.

Sulfone metabolite (LY163252) cannot serve as sulfide standard

The further oxidized sulfone (+32 Da vs sulfide) requires independent calibration. Interchange with LY163252 would misrepresent metabolic phase and quantitative accuracy in isomer-specific assays.

Functional context differs from active cardiotonic analogs

LY137150 lacks verified pharmacological activity; compounds like LY175326 or sulmazole are procured for receptor engagement, not analytical reference. Misapplication compromises study objectives.

• [1] U.S. National Library of Medicine. (2024). LY 137150 MeSH Supplementary Concept Data 2024. MeSH Unique ID: C046816. View Source
• [2] PeptideDB. LY137150 Product Database Entry. View Source

LY137150 Differentiation Guide

Sulfur Oxidation State: Sulfide vs Sulfoxide

LY137150 is the reduced sulfide (-SMe) metabolite of the parent drug LY175326 (isomazole), which contains a methylsulfinyl (-SOMe) group. This oxidation state difference is the definitive structural comparator . The parent compound LY175326 bears the sulfoxide moiety, whereas LY137150 is the corresponding sulfide, a distinction with profound implications for analytical detection and biological activity .

Oxidation State: Sulfide vs Sulfoxide

Head-to-head

LY137150: sulfide (-SMe), 307.80 Da
LY175326 (parent): sulfoxide (-SOMe), 323.8 Da

Authentic sulfide standard mandatory for accurate quantification; parent cannot calibrate.

Oxygen atom difference causes unique LC-MS behavior.

Evidence Dimension	Sulfur Oxidation State
Target Compound Data	Sulfide (-SMe); Molecular weight 307.80 g/mol (as HCl salt); exact mass 307.055
Comparator Or Baseline	LY175326 (isomazole): Sulfoxide (-SOMe); Molecular weight 323.8 g/mol
Quantified Difference	Difference of 1 oxygen atom (~16 amu); distinct HPLC retention times and MS fragmentation patterns
Conditions	Structural analysis; chromatographic separation

Why This Matters

This structural distinction mandates use of authentic LY137150 reference material for accurate LC-MS/MS method development and quantification, as the parent drug cannot serve as a calibration surrogate.

Sulfide vs Sulfone Metabolic Fate

Within the LY175326 metabolic cascade, LY137150 (sulfide) is distinguished from LY163252 (sulfone). LY163252 is the further oxidized sulfone (-SO2Me) metabolite . The sequential oxidation pathway necessitates independent identification and quantification of each species using authenticated reference standards [1].

Metabolic Fate: Sulfide vs Sulfone

Head-to-head

LY137150: primary sulfide metabolite
LY163252: secondary sulfone, 339.8 Da (+16 Da oxygen)

Separate standards required for independent sulfide and sulfone pathway quantification.

In vivo rodent/canine metabolic cascade differentiation.

Evidence Dimension	Metabolic Pathway Stage
Target Compound Data	Primary sulfide metabolite of LY175326
Comparator Or Baseline	LY163252: Secondary sulfone metabolite of LY175326; molecular weight 339.8 g/mol (as HCl salt)
Quantified Difference	LY163252 contains one additional oxygen atom relative to LY137150; both require separate analytical standards
Conditions	In vivo metabolic pathway studies in rats and dogs

Why This Matters

Procuring LY137150 is essential for studies requiring differentiation between sulfide and sulfone metabolic pathways, as these species exhibit distinct chromatographic behavior and cannot be cross-quantified.

• [1] INIS Repository. (2025). Preparation of 14C- and 18O-labeled 2-[2-methoxy-4-(methylsulfinyl)phenyl]-1H-imidazo[4,5-c]-pyridine hydrochloride (LY175326), a cardiotonic with inotropic and vasodilator activities. View Source

Core Scaffold vs Sulmazole

LY137150 is an imidazo[4,5-c]pyridine derivative, a core scaffold distinct from the imidazo[4,5-b]pyridine structure of the prototypical cardiotonic sulmazole (AR-L 115 BS) . This regioisomeric difference fundamentally alters molecular recognition, physicochemical properties, and chromatographic behavior [1].

Core Scaffold vs Sulmazole

Class-level

LY137150: imidazo[4,5-c]pyridine
Sulmazole: imidazo[4,5-b]pyridine (287.3 Da)

Regioisomeric scaffold alters chromatographic retention; no direct interchange possible.

Class-level structural inference; confirm with actual retention data.

Evidence Dimension	Core Heterocyclic Scaffold
Target Compound Data	Imidazo[4,5-c]pyridine
Comparator Or Baseline	Sulmazole: Imidazo[4,5-b]pyridine; molecular weight 287.34 g/mol
Quantified Difference	Different ring fusion geometry; distinct HPLC retention times; divergent LogP values
Conditions	Structural classification and chromatographic separation

Why This Matters

The [4,5-c] vs [4,5-b] pyridine ring fusion geometry ensures that sulmazole or other imidazopyridines cannot be substituted for LY137150 in validated analytical assays without method redevelopment.

• [1] PubChem. Sulmazole (CID 5361202). View Source

Functional Activity: Metabolite vs Parent Drug

In contrast to the parent drug LY175326 (isomazole), which has documented inotropic and vasodilator activities in preclinical models [1], no peer-reviewed evidence was identified demonstrating direct pharmacological activity for LY137150 against thromboxane A2 receptors, sigma receptors, or any other biological target. The classification of LY137150 as a TXA2 receptor antagonist appears only in vendor descriptions without supporting primary literature .

Functional Activity: Metabolite vs Parent

Data to verify

LY137150: no documented direct pharmacological activity
LY175326: confirmed inotropic/vasodilator in preclinical assays

Suitable only for analytical tracing, not target engagement studies.

Vendor TXA2 antagonist claim lacks peer-reviewed support.

Evidence Dimension	Documented Pharmacological Activity
Target Compound Data	No verified direct biological activity (metabolite only)
Comparator Or Baseline	LY175326: Documented positive inotropic and vasodilator activity in cat papillary muscle assays; multiple preclinical studies
Quantified Difference	Qualitative difference: active parent drug vs. inactive metabolite
Conditions	Literature assessment across multiple databases

Why This Matters

Procurement of LY137150 for pharmacological screening or target engagement studies is not supported by available evidence; its value is strictly confined to analytical and metabolic tracing applications, whereas LY175326 is the appropriate choice for functional cardiovascular studies.

• [1] Hayes, J. S., Bowling, N., Pollock, G. D., & Robertson, D. W. (1986). Roles for Ca++ and cyclic AMP in mediating the cardiotonic actions of isomazole (LY175326). Journal of Pharmacology and Experimental Therapeutics, 237(1), 18-24. View Source

LY137150 Application Scenarios

LC-MS/MS Method for Isomazole PK

LY137150 is an essential authentic reference standard for developing and validating quantitative LC-MS/MS methods to measure the sulfide metabolite of LY175326 in biological matrices (plasma, urine, tissue homogenates). Its unique mass (307.80 g/mol) and fragmentation pattern distinguish it from the parent sulfoxide (323.8 g/mol) and sulfone metabolite (339.8 g/mol), enabling specific MRM transition development [1]. Use of authentic LY137150 is mandatory for establishing calibration curves, assessing matrix effects, and validating assay accuracy, precision, and stability per bioanalytical guidelines [2].

Metabolic Pathway Elucidation

Procure LY137150 for use as a reference standard in studies designed to map the complete metabolic fate of LY175326 and structurally related cardiotonics [1]. This includes in vitro incubation with liver microsomes, hepatocytes, or recombinant CYP enzymes to confirm the formation and subsequent S-demethylation of LY137150. Authentic LY137150 enables precise chromatographic peak identification and quantification, distinguishing the sulfide metabolite from other oxidative products in complex biological samples [2].

Isotope-Labeled Internal Standard Synthesis

LY137150 serves as the unlabeled precursor or structural template for synthesizing stable isotope-labeled (e.g., 14C, 13C, or 2H) analogs used as internal standards in quantitative bioanalysis [1]. The established synthesis of 14C- and 18O-labeled LY175326 demonstrates that LY137150 is a key intermediate in the preparation of radiolabeled metabolic probes, a workflow for which authentic unlabeled LY137150 is required for characterization and validation of the labeled product [2].

Toxicological Assessment of Metabolite Exposure

In preclinical toxicology studies of isomazole, quantifying exposure to major circulating metabolites is a regulatory requirement [1]. LY137150 is procured as a quantitative standard to measure plasma and tissue concentrations of the sulfide metabolite in toxicokinetic assessments. This is critical for correlating observed toxicological findings with systemic metabolite exposure, a requirement that cannot be met using the parent drug alone [2].

Application

Selection Property

Validation Focus

LC-MS/MS metabolite quantification

Authentic sulfide reference standard with distinct mass & fragmentation

Method validation (accuracy, precision, matrix effects) for isomazole PK studies

In vitro / in vivo metabolic pathway elucidation

Chromatographic peak identification standard

Differentiation of sulfide from sulfoxide and sulfone in complex biological matrices

SIL-IS precursor template

Unlabeled structural template for stable isotope-labeled analog synthesis

Characterization and validation of labeled internal standard product

Research toxicokinetic profiling

Metabolite quantification standard in plasma/tissues

Systemic metabolite exposure correlation in preclinical safety studies

• [1] PeptideDB. LY137150 Product Database Entry. View Source
• [2] INIS Repository. (2025). Preparation of 14C- and 18O-labeled 2-[2-methoxy-4-(methylsulfinyl)phenyl]-1H-imidazo[4,5-c]-pyridine hydrochloride (LY175326), a cardiotonic with inotropic and vasodilator activities. View Source